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Compound of Interest

Compound Name: 2-Bromobenzaldoxime

Cat. No.: B2503928

Essential Safety and Handling Guide for 2-
Bromobenzaldoxime

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-Bromobenzaldoxime (CAS No. 34158-72-0). Adherence to
these guidelines is critical for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Safety Precautions

2-Bromobenzaldoxime is a compound that requires careful handling due to its potential health
hazards. Based on available safety data, it is classified as a substance that causes skin and
serious eye irritation.[1] It may also be harmful if swallowed or inhaled.[2]

Personal Protective Equipment (PPE) is mandatory when handling this chemical.

Quantitative Data Summary

Comprehensive toxicological data such as LD50 and LC50 values for 2-Bromobenzaldoxime
are not readily available in the searched resources. However, the following physical and
chemical properties have been identified:
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Property Value Reference
CAS Number 34158-72-0 [1]
Molecular Formula C7H6BrNO [2]
Molecular Weight 200.03 g/mol [2]
Appearance White to off-white solid/powder 2]
to crystal

Melting Point 101.0to 105.0 °C

Boiling Point 265.6 £ 23.0 °C (Predicted) [3]
Solubility Sparingly soluble in water [2]

H315: Causes skin
irritationH319: Causes serious

Hazard Statements . [1][2]
eye irritationH335: May cause

respiratory irritation

Operational Plan: Step-by-Step Handling Procedure

This protocol outlines the safe handling of 2-Bromobenzaldoxime from receipt to disposal.
1. Engineering Controls:

o Always handle 2-Bromobenzaldoxime in a certified chemical fume hood to avoid inhalation
of dust or fumes.[1]
o Ensure a safety shower and eyewash station are readily accessible.[1]

2. Personal Protective Equipment (PPE):

o Eye and Face Protection: Wear chemical safety goggles and a face shield.[1]

o Hand Protection: Wear nitrile or other chemically resistant gloves. Inspect gloves for integrity
before each use.[1]

o Skin and Body Protection: Wear a flame-retardant laboratory coat, long pants, and closed-
toe shoes.

3. Weighing and Aliquoting:
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e Perform these tasks in a fume hood to minimize dust exposure.
e Use a dedicated set of spatulas and weighing boats.
e Clean all equipment thoroughly after use.

4. Dissolving the Compound:

e When dissolving the solid, add the solvent slowly to the solid to prevent splashing.
« If the dissolution is exothermic, use an ice bath to control the temperature.

5. Reaction Setup:

e Set up all reactions in a fume hood.
o Ensure all glassware is properly clamped and secure.

6. Post-Reaction Work-up:

¢ Quench the reaction carefully, especially if reactive reagents were used.
o Perform all extractions and purifications within the fume hood.

Disposal Plan

Proper disposal of 2-Bromobenzaldoxime and its associated waste is crucial to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

e As a halogenated organic compound, all waste containing 2-Bromobenzaldoxime must be
segregated into a designated "Halogenated Organic Waste" container.
» Do not mix with non-halogenated waste.

2. Waste Containers:

o Use clearly labeled, leak-proof, and chemically compatible containers for waste collection.
o Keep waste containers closed when not in use.

3. Solid Waste:

+ Contaminated consumables such as gloves, weighing paper, and paper towels should be
placed in a sealed bag and then into the solid halogenated waste container.
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4. Liquid Waste:

Collect all liquid waste containing 2-Bromobenzaldoxime in a designated halogenated
liquid waste container.

5. Disposal Procedure:

All waste must be disposed of through a licensed hazardous waste disposal company.[1]
Follow all local and national regulations for hazardous waste disposal.[1]

Visual Workflow for Safe Handling

The following diagram illustrates the key steps and decision points for the safe handling and
disposal of 2-Bromobenzaldoxime.

Caption: Workflow for the safe handling of 2-Bromobenzaldoxime.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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